4-(4-((2-methylpyrimidin-4-yl)oxy)piperidine-1-carbonyl)-1-(tetrahydro-2H-pyran-4-yl)pyrrolidin-2-one

• IUPAC Name: 4-[4-(2-methylpyrimidin-4-yl)oxypiperidine-1-carbonyl]-1-(oxan-4-yl)pyrrolidin-2-one
• InChI: InChI=1S/C20H28N4O4/c1-14-21-7-2-18(22-14)28-17-3-8-23(9-4-17)20(26)15-12-19(25)24(13-15)16-5-10-27-11-6-16/h2,7,15-17H,3-6,8-13H2,1H3
• InChI Key: ONPKSSDXABDIHJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=CC(=N1)OC2CCN(CC2)C(=O)C3CC(=O)N(C3)C4CCOCC4
• Molecular Formula: C20H28N4O4
• Molecular Weight: 388.5 g/mol

Description

4-(4-((2-methylpyrimidin-4-yl)oxy)piperidine-1-carbonyl)-1-(tetrahydro-2H-pyran-4-yl)pyrrolidin-2-one is a useful research compound. Its molecular formula is C20H28N4O4 and its molecular weight is 388.468. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Reactivity

Microwave-Assisted Domino Synthesis : An efficient microwave-assisted one-pot procedure has been proposed for synthesizing new polysubstituted 4H-pyran derivatives, involving condensation, Michael addition, and intramolecular cyclization. These methods could be relevant for synthesizing compounds structurally related to the query compound, showcasing their utility in rapidly generating complex heterocycles with potential anticancer activity (S. Hadiyal et al., 2020).

Heterocyclic Compounds from α-Oxoketene O, N-Acetals : Demonstrated as starting materials for various heterocyclic compounds, α-oxoketene O, N-acetals show versatility in reacting with electrophiles and nucleophiles to yield diverse heterocycles, possibly including structures similar to the query compound (T. Ohta et al., 2002).

Biological Activities

Anticancer Activity of Polysubstituted 4H-Pyrans : The synthesized polysubstituted 4H-pyran derivatives have been evaluated for their anticancer activity against various human cancer cell lines, indicating the potential biological activities of structurally related compounds (S. Hadiyal et al., 2020).

Molecular and Crystal Structures

Molecular and Crystal Structures Studies : The study of molecular and crystal structures of related compounds helps in understanding the conformational flexibility and the role of hydrogen bonds in molecular packing, which is crucial for designing molecules with desired physical and chemical properties (L. Kuleshova et al., 2000).